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Compound Name: Methyl elaidate
CAS No.: 67762-38-3
Cat. No.: B3428367
Get Quote
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[Shanghai, China — December 12, 2025] — For researchers, scientists, and drug development
professionals engaged in the precise quantification of fatty acids, particularly trans fatty acids,
methyl elaidate stands as an indispensable reference standard. Its well-defined chemical
properties and consistent performance in Gas Chromatography (GC) make it a cornerstone for
accurate and reproducible results in food science, clinical diagnostics, and pharmaceutical
research.

Methyl elaidate is the methyl ester of elaidic acid, the principal trans isomer of oleic acid. In
GC analysis, it serves as a crucial calibrant and external standard for the identification and
guantification of trans fatty acid methyl esters (FAMES) in complex mixtures.[1][2] The accurate
determination of trans fats is of paramount importance due to their well-documented adverse
effects on cardiovascular health.

This application note provides detailed protocols for the use of methyl elaidate as a GC
reference standard, including sample preparation, instrument parameters, and data analysis.

Chemical and Physical Properties
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A thorough understanding of the physicochemical properties of methyl elaidate is essential for

its effective use as a reference standard.

Property

Value

Chemical Name

Methyl (E)-octadec-9-enoate

Methyl trans-9-octadecenoate, Elaidic acid

Synonyms methyl ester

CAS Number 1937-62-8

Molecular Formula C19H3602

Molecular Weight 296.49 g/mol

Appearance Colorless to pale yellow liquid or solid
Melting Point 9-10 °C

Purity (typical) =>99.0% (GC)

Application: Quantitative Analysis of Trans Fatty

Acids

Methyl elaidate is primarily used to create a calibration curve for the quantitative analysis of

trans fatty acids in various matrices, including food products, biological samples, and

pharmaceutical formulations. The following data illustrates a typical calibration curve generated

using a methyl elaidate standard.

Methyl Elaidate Calibration Curve Data (GC-FID)
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Concentration (pg/mL)

Peak Area (Arbitrary Units)

10 150,000
25 375,000
50 750,000
100 1,500,000
250 3,750,000
500 7,500,000

Typical Retention Times of Fatty Acid Methyl Esters

(FAMES)

The retention time of methyl elaidate is a key parameter for its identification in a

chromatogram. The following table provides typical retention times for common FAMEs on a

BPX-70 capillary column, a highly polar column suitable for separating cis and trans isomers.

Fatty Acid Methyl Ester

Shorthand Notation

Typical Retention Time

(minutes)
Methyl Myristate C14:.0 15.2
Methyl Palmitate C16:0 18.5
Methyl Palmitoleate (cis) C16:1n7c 19.1
Methyl Stearate C18:.0 22.8
Methyl Elaidate (trans) C18:1n9t 23.5
Methyl Oleate (cis) C18:1n9c 23.8
Methyl Linoleate (cis,cis) C18:2n6¢ 25.1
Methyl Linolenate (cis,cis,Cis) C18:3n3c 26.5
Methyl Arachidate C20:0 28.9
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Experimental Protocols

The following protocols provide a detailed methodology for the analysis of trans fatty acids
using methyl elaidate as a reference standard. These protocols are based on established
methods such as AOAC 996.06 and AOCS Ce 1j-07.

I. Sample Preparation: Fatty Acid Methylation

To prepare fatty acids for GC analysis, they must first be converted to their corresponding fatty
acid methyl esters (FAMES). This process, known as methylation or transesterification, reduces
the polarity of the fatty acids, making them more volatile and suitable for GC analysis.

Materials:

e Sample containing lipids (e.g., food homogenate, extracted oil, plasma)
¢ Internal standard (e.g., methyl heptadecanoate, C17:0)

e 0.5 M Sodium hydroxide in methanol

e 14% Boron trifluoride (BFs3) in methanol

» Saturated sodium chloride solution

e Hexane (GC grade)

e Anhydrous sodium sulfate

Procedure:

e Saponification:

o Accurately weigh approximately 100 mg of the lipid-containing sample into a screw-cap
test tube.

o Add a known amount of internal standard.

o Add 2 mL of 0.5 M methanolic NaOH.
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o Cap the tube tightly and heat in a water bath at 100°C for 5-10 minutes, with occasional
vortexing, until the fat globules go into solution.

« Esterification:
o Cool the tube to room temperature.
o Add 2 mL of 14% BFs-methanol solution.
o Cap the tube tightly and heat in a water bath at 100°C for 30 minutes.

o Extraction of FAMESs:

[¢]

Cool the tube to room temperature.

Add 2 mL of saturated NaCl solution and 2 mL of hexane.

[e]

o

Cap the tube and vortex vigorously for 1 minute.

[¢]

Centrifuge at a low speed to separate the layers.

[¢]

Carefully transfer the upper hexane layer containing the FAMESs to a clean vial.

[e]

Add a small amount of anhydrous sodium sulfate to dry the extract.
e Final Preparation:

o The FAME extract is now ready for GC analysis. The concentration may be adjusted with
hexane as needed.

Il. Gas Chromatography (GC) Analysis

Instrumentation and Conditions:
o Gas Chromatograph: Equipped with a Flame lonization Detector (FID)

e Column: BPX-70 (or equivalent highly polar cyanopropyl siloxane column), 100 m x 0.25 mm
ID, 0.2 um film thickness
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Carrier Gas: Helium or Hydrogen

Injector Temperature: 225°C

Detector Temperature: 250°C

Oven Temperature Program:

o Initial temperature: 100°C, hold for 4 minutes

o Ramp 1: 3°C/minute to 240°C

o Hold at 240°C for 15 minutes

e Injection Volume: 1 uL

e Split Ratio: 100:1

Procedure:

o Standard Preparation:

o Prepare a stock solution of methyl elaidate in hexane at a concentration of 1 mg/mL.

o Perform serial dilutions to create a series of calibration standards with concentrations
ranging from 10 to 500 pg/mL.

» Calibration Curve:

o Inject each calibration standard into the GC-FID system.

o Record the peak area for methyl elaidate at its characteristic retention time.

o Plot a graph of peak area versus concentration to generate a calibration curve.
e Sample Analysis:

o Inject the prepared FAME extract from the sample into the GC-FID system.
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o Identify the methyl elaidate peak based on its retention time, confirmed by the analysis of
the standard.

o Quantify the amount of methyl elaidate in the sample by comparing its peak area to the
calibration curve.

Visualizations
Experimental Workflow for Trans Fat Analysis

The following diagram illustrates the complete workflow from sample receipt to the final
guantification of trans fatty acids using methyl elaidate as a reference standard.

Sample Preparation

Sample Receipt n Fatty Acid ) —
(Food, Biological, etc.) Methylation (FAMES) (RIS EHEEED S

Data Analysis

Quantification Reporting of
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Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of trans fatty acids.

The Role of Methyl Elaidate as a Reference Standard

This diagram illustrates the logical relationship between cis and trans isomers of C18:1 fatty
acid and highlights the function of methyl elaidate as the standard for identifying and
guantifying the trans form.
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Caption: Methyl elaidate's role as the trans isomer reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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